Cas no 1615247-97-6 (1-2-(4-Boronophenoxy)ethyl-1,4-dihydropyridin-4-one)

• Product Name: 1-2-(4-Boronophenoxy)ethyl-1,4-dihydropyridin-4-one
• CAS No: 1615247-97-6
• MF: C₁₃H₁₄BNO₄
• MW: 259.065563678741
• CID: 4609209
• Update Time: 2025-10-31

1-2-(4-Boronophenoxy)ethyl-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-Boronophenoxy)ethyl]-1,4-dihydropyridin-4-one
• [4-[2-(4-oxopyridin-1-yl)ethoxy]phenyl]boronic acid
• W2861
• 1-2-(4-Boronophenoxy)ethyl-1,4-dihydropyridin-4-one

• Inchi： 1S/C13H14BNO4/c16-12-5-7-15(8-6-12)9-10-19-13-3-1-11(2-4-13)14(17)18/h1-8,17-18H,9-10H2
• InChI Key： OOJGGGQHVWIGHJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(B(O)O)=CC=1)CCN1C=CC(C=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 346
• Topological Polar Surface Area: 70

Additional information on 1-2-(4-Boronophenoxy)ethyl-1,4-dihydropyridin-4-one

Recent Advances in the Study of 1-2-(4-Boronophenoxy)ethyl-1,4-dihydropyridin-4-one (CAS: 1615247-97-6)

The compound 1-2-(4-Boronophenoxy)ethyl-1,4-dihydropyridin-4-one (CAS: 1615247-97-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-2-(4-Boronophenoxy)ethyl-1,4-dihydropyridin-4-one as a promising scaffold for the development of boron-containing therapeutics. Boron-based compounds are increasingly recognized for their ability to modulate biological targets, particularly in the context of enzyme inhibition and cancer therapy. The incorporation of a boron atom into the dihydropyridinone framework enhances the compound's reactivity and binding affinity, making it a valuable candidate for further investigation.

One of the key advancements in the study of this compound is its synthesis via a novel multi-step protocol that ensures high yield and purity. Researchers have optimized the reaction conditions to minimize side products and improve scalability, which is critical for potential industrial applications. The synthetic route involves the coupling of 4-boronophenol with a functionalized dihydropyridinone precursor, followed by purification using advanced chromatographic techniques.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-2-(4-Boronophenoxy)ethyl-1,4-dihydropyridin-4-one exhibits potent inhibitory effects against specific proteases and kinases implicated in inflammatory and oncogenic pathways. The compound's mechanism of action appears to involve the formation of reversible covalent bonds with active-site residues, a feature that is particularly advantageous for the design of targeted therapies. Further in vivo studies are currently underway to evaluate its pharmacokinetic and pharmacodynamic properties.

The potential applications of this compound extend beyond traditional small-molecule therapeutics. Recent exploratory work has investigated its use in boron neutron capture therapy (BNCT), a cutting-edge approach for treating refractory cancers. The compound's ability to deliver boron atoms to tumor cells with high specificity could revolutionize this treatment modality, although challenges related to biodistribution and toxicity remain to be addressed.

In conclusion, 1-2-(4-Boronophenoxy)ethyl-1,4-dihydropyridin-4-one (CAS: 1615247-97-6) represents a versatile and promising candidate for further development in chemical biology and medicinal chemistry. Ongoing research efforts are expected to uncover additional insights into its therapeutic potential and optimize its properties for clinical translation. The compound's unique structural features and biological activities position it as a valuable addition to the arsenal of boron-based therapeutics.